2-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13ClN2OS/c1-9-7-10(2)14-13(8-9)18-16(21-14)19-15(20)11-5-3-4-6-12(11)17/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: FLDPLZGHBJSAPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C3=CC=CC=C3Cl)C
• Molecular Formula: C16H13ClN2OS
• Molecular Weight: 316.8 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as 2-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of 2-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide is characterized by a benzothiazole ring substituted with chlorine and amide groups. The benzothiazole ring is a heterocyclic compound, consisting of a benzene ring fused to a thiazole ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. These reactions have been used to create a variety of benzothiazole derivatives with different substituents, leading to compounds with diverse biological activities.

Scientific Research Applications

Antitubercular Activity

• . These studies aim to identify novel agents for combating tuberculosis, a global health concern.

Synthetic Chemistry

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Mechanism of Action

Target of Action

Similar benzothiazole derivatives have been shown to inhibit cyclo-oxygenase (cox) enzymes, specifically cox-2 . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, where COX enzymes catalyze the conversion of arachidonic acid to prostaglandins and leukotrienes . By inhibiting COX-2, the compound may reduce the production of prostaglandins, thereby affecting the biochemical pathways involved in inflammation and pain.

Result of Action

The molecular and cellular effects of the compound’s action would likely involve a reduction in the levels of prostaglandins due to the inhibition of COX-2 . This could result in decreased inflammation and pain.

Future Directions

The future directions for research on 2-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide and similar compounds could involve further exploration of their synthesis, characterization, and biological activity. Given the potent anti-tubercular activity of benzothiazole derivatives, these compounds could be further investigated for their potential as therapeutic agents.